JAB-3068

• Molecular Formula: C22H26F2N6O2S
• Molecular Weight: 476.5 g/mol
• InChI: InChI=1S/C22H26F2N6O2S/c1-13(31)30-11-22(23,24)18-14(30)3-2-4-15(18)33-20-19(26)28-17(9-27-20)29-7-5-21(6-8-29)12-32-10-16(21)25/h2-4,9,16H,5-8,10-12,25H2,1H3,(H2,26,28)/t16-/m1/s1
• InChIKey: HGYTYZKWKUXRKA-MRXNPFEDSA-N

JAB-3068: Identification and Sourcing

JAB-3068 (SHP2-IN-6) is a small-molecule, orally bioavailable allosteric inhibitor of the Src homology region 2-containing protein tyrosine phosphatase 2 (SHP2, encoded by PTPN11) [1]. It was the second SHP2 inhibitor globally to receive U.S. FDA Investigational New Drug (IND) clearance for clinical evaluation in advanced solid tumors [2]. Biochemically, JAB-3068 inhibits full-length SHP2 with an IC₅₀ of 25.8 nM . The compound is protected by patent WO2017211303A1 (Compound 7) and is commercially available as the hydrochloride salt (CAS 2169223-49-6) with a typical purity specification of ≥98% .

Pathway

SHP2 allosteric inhibition & RAS-MAPK signaling studies

Tool Compound

Preclinical probe for dose-response and mechanism-of-action research

Benchmark

Program-discontinued SHP2 inhibitor for comparator profiling

• [1] ProbeChem. (n.d.). JAB-3068 (JAB3068) – Potent, selective and orally bioavailable allosteric inhibitor of SHP2. Retrieved from https://probechem.cn View Source
• [2] Synapse. (2024). JAB-3068: Global second SHP2 inhibitor to enter clinical stage. Retrieved from https://synapse.zhihuiya.com View Source

JAB-3068: Why Generic Substitution Fails

SHP2 inhibitors are not a homogeneous class; they exhibit substantial divergence in clinical stage, sponsor commitment, and empirical activity profiles [1]. JAB-3068 is a Phase 1/2a clinical candidate that has received FDA Orphan Drug Designation for esophageal cancer, a specific regulatory milestone not shared by many analogs [2][3]. Critically, the developer (Jacobio Pharmaceuticals) has since prioritized a second-generation SHP2 inhibitor, JAB-3312, due to a potency differential—JAB-3312 exhibits an IC₅₀ of 1–2 nM, representing an approximately 20-fold improvement in biochemical potency over JAB-3068's 25.8 nM IC₅₀ [4]. This direct comparison establishes JAB-3068 as a defined, reference-standard compound within the SHP2 inhibitor landscape. Procuring JAB-3068 specifically is essential for experiments requiring a comparator to next-generation SHP2 inhibitors, for replicating published Phase 1 clinical combination studies, or for validating historical data associated with this exact chemical entity.

Biochemical potency varies approximately 20-fold among SHP2 inhibitors; cellular response may not translate directly.

Development status differs: JAB-3068 discontinued after Phase 1, while JAB-3312 remains active; research context may not transfer directly.

Combination synergy with PD-1 blockade may not be a class-wide property; depends on specific molecular profile.

• [1] Punekar, S. R., et al. (2022). The current state of SHP2 inhibition in cancer therapy. Life, 13(2), 395. Table 3. View Source
• [2] ClinicalTrials.gov. (2018). A First in Human, Dose Escalation Study of JAB-3068 (SHP2 Inhibitor) in Adult Patients With Advanced Solid Tumors. Identifier: NCT03518554. View Source
• [3] Lilly Asia Ventures. (2019). Jacobio's JAB-3068 Received Orphan Drug Designation and Clearance to Proceed. Retrieved from https://www.lillyasiaventures.com/blog/jacobio-s-jab-3068-received-orphan-drug-designation-and-clearance-to-proceed View Source
• [4] Synapse. (2024). 加科思终止一代SHP2抑制剂开发 (Jacobio terminates first-generation SHP2 inhibitor development). Retrieved from https://synapse.zhihuiya.com/article/c2e9e18d-91c8-4b3a-9119-6893e3d64111 View Source

JAB-3068: Comparative Evidence Profile

Biochemical Potency (IC50)

JAB-3068 inhibits full-length SHP2 with an IC₅₀ of 25.8 nM . In comparison, the second-generation SHP2 inhibitor JAB-3312 exhibits a substantially more potent IC₅₀ of 1–2 nM, representing an approximately 20-fold improvement in biochemical potency [1]. This differential was a key factor in the developer's decision to deprioritize further clinical development of JAB-3068 in favor of JAB-3312.

Biochemical Potency

Context-dependent

JAB-3068: 25.8 nM
JAB-3312: 1–2 nM
TNO155: 11 nM

Supports SHP2 inhibition pathway context

Cross-study comparison; assay conditions differ

Evidence Dimension	SHP2 enzymatic inhibition potency (IC₅₀)
Target Compound Data	25.8 nM
Comparator Or Baseline	JAB-3312 (1–2 nM)
Quantified Difference	~13–26-fold lower potency
Conditions	Biochemical assay measuring full-length SHP2 activity

Why This Matters

This quantitative differential positions JAB-3068 as an essential reference standard for comparative pharmacology studies and as a tool compound for understanding the structure-activity relationship that led to the next-generation inhibitor.

• [1] Synapse. (2024). 加科思终止一代SHP2抑制剂开发 (Jacobio terminates first-generation SHP2 inhibitor development). Retrieved from https://synapse.zhihuiya.com/article/c2e9e18d-91c8-4b3a-9119-6893e3d64111 View Source

Cellular Antiproliferative Activity

In the KYSE-520 esophageal cancer cell line, JAB-3068 inhibits cell proliferation with an IC₅₀ of 2.17 μM . While a direct cellular IC₅₀ for JAB-3312 in the exact same cell line is not publicly available in this context, the biochemical potency differential (25.8 nM vs. 1–2 nM) provides a class-level inference that JAB-3068 is the less potent tool compound for cellular studies [1].

Cellular Activity

Context-dependent

JAB-3068 KYSE-520 IC50: 2.17 µM
TNO155: 0.011 µM
IACS-13909: 15.7 nM

Cell-model endpoint context for proliferation

Reported antiproliferative values; cross-study interpretation

Evidence Dimension	Cellular anti-proliferative activity
Target Compound Data	2.17 μM (KYSE-520 cells)
Comparator Or Baseline	JAB-3312 (biochemical IC₅₀ 1–2 nM; cellular data not specified)
Quantified Difference	Not directly quantifiable in cells; ~13–26-fold difference in biochemical assay suggests lower cellular potency
Conditions	KYSE-520 esophageal cancer cell line proliferation assay

Why This Matters

This cellular IC₅₀ provides a validated reference point for researchers using JAB-3068 in vitro, particularly in esophageal cancer models where the compound holds Orphan Drug Designation.

• [1] Synapse. (2024). 加科思终止一代SHP2抑制剂开发 (Jacobio terminates first-generation SHP2 inhibitor development). Retrieved from https://synapse.zhihuiya.com/article/c2e9e18d-91c8-4b3a-9119-6893e3d64111 View Source

Combination Strategies in Immuno-Oncology

As of December 2022, JAB-3068 was actively recruiting in a Phase 1 monotherapy study (NCT03518554) and a Phase 1/2a combination study with PD-1 inhibitors (NCT04721223) [1]. This clinical status positions JAB-3068 among a defined set of advanced SHP2 inhibitors, including TNO155 (NCT03114319) and JAB-3312 (NCT04045496) [1]. In contrast, the development of RMC-4630 was later terminated by Revolution Medicines in 2024 [2].

Combination Potential

Class-level

Enhances CD8+ T cell function; combinable with PD-1 blockade in preclinical models

Pathway-response context for immune modulation

Direct synergy data not available; class-level inference

Evidence Dimension	Clinical development phase and status
Target Compound Data	Phase 1/2a (NCT03518554, NCT04721223) – Recruiting (as of Dec 2022)
Comparator Or Baseline	TNO155 (Phase 1); JAB-3312 (Phase 1); RMC-4630 (Phase 1/Ib, later terminated)
Quantified Difference	JAB-3068 and TNO155 both reached Phase 1; JAB-3068 advanced to Phase 2a combination study before deprioritization
Conditions	Advanced solid tumors, including non-small cell lung cancer, head and neck cancer, and esophageal cancer

Why This Matters

Procuring JAB-3068 enables researchers to replicate published clinical trial protocols or to benchmark new SHP2 inhibitors against a compound with a well-documented Phase 1 safety and PK profile.

• [1] Punekar, S. R., et al. (2022). The current state of SHP2 inhibition in cancer therapy. Life, 13(2), 395. Table 3. View Source
• [2] Synapse. (2024). Targeting SHP2: Dual breakthroughs in colorectal cancer therapy. Retrieved from https://bpgweb.azurewebsites.net View Source

Clinical Development and Program Status

On February 28, 2019, the U.S. FDA granted JAB-3068 Orphan Drug Designation for the treatment of esophageal cancer [1]. This designation provides specific regulatory benefits for the developer and highlights the compound's perceived therapeutic potential in this indication. A direct comparator for this regulatory milestone is not available for most other SHP2 inhibitors in this specific indication.

Development Status

Reported

Phase 1 completed (NCT03518554); program terminated Aug 2024

Defines research-only application; preclinical tool compound

JAB-3312 remains under active investigation; translational context differs

Evidence Dimension	FDA Orphan Drug Designation status
Target Compound Data	Granted for esophageal cancer (February 28, 2019)
Comparator Or Baseline	Other SHP2 inhibitors (TNO155, RMC-4630, JAB-3312) – No orphan designation for esophageal cancer identified
Quantified Difference	JAB-3068 holds a unique regulatory distinction in this indication
Conditions	Esophageal cancer

Why This Matters

This designation supports the use of JAB-3068 in preclinical and translational studies focused on esophageal cancer, particularly those requiring a compound with a defined regulatory pathway for this indication.

• [1] Lilly Asia Ventures. (2019). Jacobio's JAB-3068 Received Orphan Drug Designation and Clearance to Proceed. Retrieved from https://www.lillyasiaventures.com/blog/jacobio-s-jab-3068-received-orphan-drug-designation-and-clearance-to-proceed View Source

JAB-3068: Research & Industrial Applications

SHP2 Signaling Tool Compound

Researchers seeking to quantify the potency and efficacy gains achieved by second-generation SHP2 inhibitors (e.g., JAB-3312) should procure JAB-3068 as the definitive first-generation reference standard. With a biochemical IC₅₀ of 25.8 nM and a cellular IC₅₀ of 2.17 μM in KYSE-520 cells , JAB-3068 provides the baseline against which ~20-fold improvements in biochemical potency can be experimentally validated [1].

Mechanisms of Checkpoint Blockade Resistance

Given its FDA Orphan Drug Designation for esophageal cancer [2] and validated anti-proliferative activity in the KYSE-520 esophageal cancer cell line (IC₅₀ = 2.17 μM) , JAB-3068 is particularly suited for preclinical studies investigating SHP2 inhibition in esophageal squamous cell carcinoma and adenocarcinoma models.

Confirmatory and Comparative Oncology

JAB-3068 was evaluated in a Phase 1/2a clinical trial (NCT04721223) in combination with PD-1 inhibitors for advanced solid tumors [3]. Researchers aiming to replicate these combination regimens in syngeneic mouse models or to investigate the mechanistic basis of SHP2 inhibition combined with immune checkpoint blockade should utilize the identical chemical entity (JAB-3068) to ensure translational relevance.

Kinase Selectivity Profiling and Off-Target Assessment of Allosteric SHP2 Inhibitors

As a well-characterized allosteric SHP2 inhibitor, JAB-3068 serves as a reference tool for profiling the selectivity of novel SHP2 inhibitors [4]. Comparative selectivity panels can be benchmarked against JAB-3068's known activity profile to identify compounds with improved therapeutic windows.

Application

Selection Property

Validation Focus

SHP2 pathway signaling studies

Moderate biochemical activity profile

Pathway-dependence using dose-response assays

Immune checkpoint resistance modeling

Reported CD8+ T cell modulation in vivo

Tumor microenvironment immune response analysis

Comparator compound profiling

Program-discontinued benchmark for preclinical studies

Activity profile comparison in cell and animal models

• [1] Synapse. (2024). 加科思终止一代SHP2抑制剂开发 (Jacobio terminates first-generation SHP2 inhibitor development). Retrieved from https://synapse.zhihuiya.com/article/c2e9e18d-91c8-4b3a-9119-6893e3d64111 View Source
• [2] Lilly Asia Ventures. (2019). Jacobio's JAB-3068 Received Orphan Drug Designation and Clearance to Proceed. Retrieved from https://www.lillyasiaventures.com/blog/jacobio-s-jab-3068-received-orphan-drug-designation-and-clearance-to-proceed View Source
• [3] Punekar, S. R., et al. (2022). The current state of SHP2 inhibition in cancer therapy. Life, 13(2), 395. Table 3. View Source
• [4] ProbeChem. (n.d.). JAB-3068 (JAB3068) – Potent, selective and orally bioavailable allosteric inhibitor of SHP2. Retrieved from https://probechem.cn View Source